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An In-depth Technical Guide to 2-Amino-5-bromo-4-methylpyridine (CAS No. 10075-77-1)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Amino-5-bromo-4-methylpyridine

(CAS No. 10075-77-1), a pivotal heterocyclic intermediate in modern medicinal chemistry. This

document delves into its core physicochemical properties, provides a validated, high-yield

synthesis protocol, and explores its reactivity and strategic application as a privileged scaffold

in the design of targeted therapeutics, particularly kinase inhibitors. The narrative emphasizes

the causality behind experimental choices and analytical validation, equipping researchers with

actionable insights for its effective utilization in drug discovery pipelines.

Core Molecular Data and Physicochemical
Properties
2-Amino-5-bromo-4-methylpyridine is a substituted pyridine derivative whose structural

arrangement of functional groups—a nucleophilic amino group, a versatile bromine handle for
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cross-coupling, and a methyl group—makes it a highly valuable building block.[1] Its key

identifiers and properties are summarized below.

Table 1: Core Properties of 2-Amino-5-bromo-4-methylpyridine

Property Value Source(s)

CAS Number
10075-77-1 (also cited as

98198-48-2)

Molecular Formula C₆H₇BrN₂

Molecular Weight 187.04 g/mol

IUPAC Name
5-bromo-4-methylpyridin-2-

amine
[2]

Appearance
Pale yellow to brown

crystalline solid
[3][4]

Melting Point 148-151 °C [5]

Solubility Soluble in Methanol, DMF [5][6]

SMILES Cc1cc(N)ncc1Br

InChI Key
JDNCMHOKWINDKI-

UHFFFAOYSA-N

Note on CAS Number: While 10075-77-1 is the topic number, the CAS number 98198-48-2 is

more frequently cited in chemical supplier databases and literature for this compound.[2]

The solubility of this intermediate is a critical parameter for reaction design. While qualitatively

known to be soluble in methanol and dimethylformamide (DMF), comprehensive quantitative

data across a wide range of solvents is not readily available, indicating a need for experimental

determination for process optimization.[6]

Synthesis and Mechanistic Considerations
The most robust and widely adopted method for synthesizing 2-Amino-5-bromo-4-

methylpyridine is the selective electrophilic bromination of 2-Amino-4-methylpyridine.[7]
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Causality of Method Selection: The choice of N-Bromosuccinimide (NBS) as the brominating

agent is strategic. Unlike harsher reagents like Br₂, NBS allows for a more controlled, mono-

bromination of the electron-rich pyridine ring.[8] The amino group at the C2 position and the

methyl group at the C4 position are both electron-donating, activating the ring towards

electrophilic substitution. The C5 position is sterically accessible and electronically favored

(para to the strongly activating amino group), leading to high regioselectivity.[9] The use of a

polar aprotic solvent like DMF facilitates the reaction by solvating the reagents effectively.[8]

Detailed Experimental Protocol: Synthesis via
Electrophilic Bromination
Objective: To synthesize 2-Amino-5-bromo-4-methylpyridine with high yield and purity by

selectively brominating 2-Amino-4-methylpyridine at the C5 position.[3]

Materials & Reagents:

2-Amino-4-methylpyridine

N-Bromosuccinimide (NBS)

N,N-Dimethylformamide (DMF)

Acetonitrile

Deionized Water

Ice

Equipment:

Three-neck round-bottom flask with magnetic stirrer and dropping funnel

Ice bath

Thin Layer Chromatography (TLC) apparatus

Büchner funnel and filter flask

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pdf.benchchem.com/1280/Application_Note_A_Detailed_Protocol_for_the_Synthesis_of_2_Amino_5_bromo_4_methylpyridine.pdf
https://pdf.benchchem.com/189/Reactivity_Face_Off_2_Amino_5_bromo_4_methylpyridine_vs_2_Amino_3_bromo_4_methylpyridine.pdf
https://pdf.benchchem.com/1280/Application_Note_A_Detailed_Protocol_for_the_Synthesis_of_2_Amino_5_bromo_4_methylpyridine.pdf
https://pdf.benchchem.com/189/An_In_depth_Technical_Guide_to_2_Amino_5_bromo_4_methylpyridine_Properties_Synthesis_and_Applications_in_Kinase_Inhibition.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Reaction Setup: In the three-neck flask, dissolve 2-Amino-4-methylpyridine (1.0 eq., e.g., 30

g, 277.8 mmol) in DMF (e.g., 150 ml). Cool the solution to 0 °C using an ice bath.[8]

Addition of Brominating Agent: Prepare a solution of NBS (1.0 eq., e.g., 49.44 g, 277.8

mmol) in DMF. Add this solution dropwise to the cooled starting material solution. Meticulous

temperature control is critical; maintaining a low temperature minimizes the formation of the

2-Amino-4-methyl-3,5-dibromopyridine by-product.[7]

Reaction Progression: After complete addition, allow the mixture to warm to room

temperature (approx. 20°C) and stir for 8-10 hours.[4]

Monitoring: Monitor the reaction's completion by TLC, ensuring the complete consumption of

the 2-Amino-4-methylpyridine spot.[7]

Work-up and Isolation: Upon completion, pour the reaction mixture into a larger volume of

water. This will precipitate the product as a brown solid.[4][8]

Purification: Filter the crude solid using a Büchner funnel and wash thoroughly with water.

Dry the solid. Further purify the product by washing with acetonitrile (e.g., 164 ml) to remove

residual impurities. Filter and dry the final product under vacuum.[4][8]

Expected Outcome: This protocol reliably yields the target compound as a brown solid with a

reported yield of approximately 80%.[4][8]
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Caption: High-level workflow for the synthesis of 2-Amino-5-bromo-4-methylpyridine.

Reactivity and Role in Drug Development
The synthetic utility of 2-Amino-5-bromo-4-methylpyridine is anchored in the distinct reactivity

of its functional groups. The bromine atom at the C5 position is the primary handle for

molecular elaboration, serving as an electrophilic site for a variety of palladium-catalyzed cross-

coupling reactions, including Suzuki, Stille, and Sonogashira couplings.[1][8] This versatility

allows for the strategic introduction of diverse aryl, heteroaryl, or alkyl groups to build complex

molecular architectures.[8]

The 2-aminopyridine moiety itself is a well-established pharmacophore in drug design,

particularly for kinase inhibitors.[10][11] It acts as a crucial hydrogen bond donor and/or

acceptor, enabling high-affinity interactions with the "hinge" region of the ATP-binding pocket of

many protein kinases.[10]

Application as a Scaffold for Kinase Inhibitors
This compound is a foundational building block for a class of targeted therapy drugs that

function by blocking the action of protein kinases.[3] Its unique structure allows for synthetic

modifications that can be optimized for potency and selectivity against specific kinase targets.

Case Study: Polo-like Kinase 4 (PLK4) Inhibition PLK4 is a master regulator of centriole

duplication, a process fundamental to cell division. In many cancers, PLK4 is overexpressed,

leading to centrosome amplification and chromosomal instability, which are hallmarks of

tumorigenesis.[3] Therefore, inhibiting PLK4 is a validated and promising therapeutic strategy

in oncology.[3]

Derivatives synthesized from the 2-Amino-5-bromo-4-methylpyridine scaffold are designed to

competitively occupy the ATP-binding site of the PLK4 enzyme.[3] By blocking ATP, they inhibit

the kinase's catalytic activity, disrupting the downstream signaling cascade that governs

centriole duplication. This leads to cell cycle arrest and can ultimately trigger programmed cell

death (apoptosis) in cancer cells.[3]
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Caption: Mechanism of PLK4 inhibition by therapeutics derived from the aminopyridine

scaffold.

Analytical and Quality Control Protocols
Ensuring the identity and purity of 2-Amino-5-bromo-4-methylpyridine is paramount for its use

in regulated drug development environments. A multi-technique approach is required for full

characterization.[12]

Protocol: Purity Determination by High-Performance
Liquid Chromatography (HPLC)
HPLC is the gold standard for assessing the purity of pharmaceutical intermediates due to its

high resolution and quantitative accuracy.[13] A reversed-phase method is typically employed

for pyridine derivatives.[12]

Objective: To quantify the purity of a synthesized batch of 2-Amino-5-bromo-4-methylpyridine

and identify any process-related impurities.

Methodology (Representative):

Instrument: HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[12]

Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., water with 0.1%

formic acid for MS compatibility) and an organic solvent like acetonitrile.[14]

Flow Rate: 1.0 mL/min.

Detection Wavelength: Determined by UV scan of the compound (typically in the range of

254-280 nm).

Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a

suitable solvent to a known concentration (e.g., 1 mg/mL).

System Suitability: Before analysis, inject a standard solution multiple times to ensure the

system meets performance criteria (e.g., Relative Standard Deviation (RSD) for peak area <
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2.0%, tailing factor between 0.8-1.5).[13]

Analysis: Inject the sample solution. Purity is typically calculated using the area percent

method, where the area of the main peak is expressed as a percentage of the total area of

all peaks in the chromatogram.

Safety and Handling
2-Amino-5-bromo-4-methylpyridine is classified as an irritant. Adherence to standard laboratory

safety protocols is mandatory.

GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2][15]

Signal Word: Warning.

Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling),

P280 (Wear protective gloves/eye protection).[15]

Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing).[15]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[15]

Personal Protective Equipment (PPE): Use of a dust mask (e.g., N95), safety

glasses/goggles, and chemical-resistant gloves is required.

Conclusion
2-Amino-5-bromo-4-methylpyridine is more than a simple chemical intermediate; it is a

strategically designed scaffold that offers a robust entry point into the synthesis of complex,

biologically active molecules. Its well-defined synthesis, predictable reactivity, and proven utility

as a pharmacophore for kinase inhibition make it an indispensable tool for medicinal chemists.

A thorough understanding of its properties, handling, and analytical characterization, as
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detailed in this guide, is essential for leveraging its full potential in the advancement of targeted

therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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